![molecular formula C14H11Cl2NO2 B182633 2,4-dichloro-N-(2-methoxyphenyl)benzamide CAS No. 7506-47-0](/img/structure/B182633.png)
2,4-dichloro-N-(2-methoxyphenyl)benzamide
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Overview
Description
2,4-dichloro-N-(2-methoxyphenyl)benzamide (DMBA) is a chemical compound that belongs to the class of amides. It is widely used in scientific research for its unique properties and mechanism of action. DMBA is synthesized through a complex chemical process, and its synthesis method has been optimized over the years.
Mechanism of Action
2,4-dichloro-N-(2-methoxyphenyl)benzamide exerts its carcinogenic effects through the formation of DNA adducts. DNA adducts are covalent bonds between this compound and DNA molecules, leading to the formation of mutations and DNA damage. This compound is metabolized by cytochrome P450 enzymes in the liver, leading to the formation of reactive intermediates that can bind to DNA. The formation of DNA adducts can lead to the activation of oncogenes and the inactivation of tumor suppressor genes, leading to the development of tumors.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It has been shown to induce oxidative stress and inflammation, leading to the development of tumors. This compound also alters the expression of several genes involved in DNA damage and repair, leading to the accumulation of mutations and DNA damage. This compound has been shown to induce apoptosis and cell cycle arrest, leading to the inhibition of cell proliferation.
Advantages and Limitations for Lab Experiments
2,4-dichloro-N-(2-methoxyphenyl)benzamide has several advantages and limitations for lab experiments. It is a potent carcinogen that can induce tumors in experimental animals, making it an ideal research tool to study the mechanisms of chemical carcinogenesis. This compound is also relatively easy to synthesize, and its synthesis method has been optimized over the years. However, this compound has several limitations, such as its toxicity and potential hazards to researchers. This compound should be handled with care, and proper safety measures should be taken to avoid exposure.
Future Directions
There are several future directions for the research on 2,4-dichloro-N-(2-methoxyphenyl)benzamide. One direction is to study the effects of this compound on different cell types and tissues. Another direction is to study the potential role of this compound in the development of human cancers. This compound has been shown to induce tumors in experimental animals, but its effects on human cells and tissues are not well understood. Another direction is to develop new compounds that can inhibit the carcinogenic effects of this compound and other environmental pollutants. Developing new compounds can help prevent the development of tumors and reduce the risk of cancer.
Synthesis Methods
2,4-dichloro-N-(2-methoxyphenyl)benzamide is synthesized through a complex chemical process that involves the reaction between 2,4-dichlorobenzoyl chloride and 2-methoxyaniline. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified through a series of techniques such as column chromatography and recrystallization. The synthesis method of this compound has been optimized over the years, and several modifications have been made to improve the yield and purity of the product.
Scientific Research Applications
2,4-dichloro-N-(2-methoxyphenyl)benzamide is widely used in scientific research for its unique properties and mechanism of action. It is mainly used as a research tool to study the effects of DNA damage and repair. This compound is a potent carcinogen that induces tumors in experimental animals and is used to study the mechanisms of chemical carcinogenesis. It is also used to study the effects of environmental pollutants and their potential role in cancer development. This compound has been shown to induce DNA damage and mutations, leading to the development of tumors.
properties
CAS RN |
7506-47-0 |
---|---|
Molecular Formula |
C14H11Cl2NO2 |
Molecular Weight |
296.1 g/mol |
IUPAC Name |
2,4-dichloro-N-(2-methoxyphenyl)benzamide |
InChI |
InChI=1S/C14H11Cl2NO2/c1-19-13-5-3-2-4-12(13)17-14(18)10-7-6-9(15)8-11(10)16/h2-8H,1H3,(H,17,18) |
InChI Key |
ZIVGZESHZQWYBP-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Other CAS RN |
7506-47-0 |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
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